Cas no 7326-19-4 (D-\u200b(+)\u200b-\u200bPhenyllactic acid)

D-(+)-Phenyllactic acid (D-PLA) is a chiral organic compound with the molecular formula C9H10O3, known for its antimicrobial and preservative properties. As the D-enantiomer of phenyllactic acid, it exhibits higher biological activity compared to its L-form, particularly in inhibiting the growth of pathogenic bacteria and fungi. This compound is widely utilized in food safety, pharmaceuticals, and cosmetics due to its natural origin and low toxicity. Its stability under varying pH conditions and compatibility with other additives make it a versatile ingredient. D-PLA is also a key intermediate in the synthesis of fine chemicals and bioactive molecules, underscoring its importance in industrial and research applications.
D-\u200b(+)\u200b-\u200bPhenyllactic acid structure
7326-19-4 structure
Product Name:D-\u200b(+)\u200b-\u200bPhenyllactic acid
CAS No:7326-19-4
MF:C9H10O3
MW:166.173902988434
MDL:MFCD00078062
CID:47346
PubChem ID:643327
Update Time:2025-10-30

D-\u200b(+)\u200b-\u200bPhenyllactic acid Chemical and Physical Properties

Names and Identifiers

    • (R)-2-Hydroxy-3-phenylpropanoic acid
    • (R)-3-Phenyllactic acid
    • (R)-2-Hydroxy-3-phenylpropionic acid
    • D-(+)-3-Phenyllactic acid
    • D-(+)-3-Phenyllactic
    • D-(+)-Phenyllactic Acid
    • D-β-Phenyllactic acid
    • (2R)-2-hydroxy-3-phenylpropanoic acid
    • (R)-(+)-3-Phenyllactic Acid
    • D(+)-Phenyllactic acid
    • (R)-(+)-2-Hydroxy-3-phenylpropionic Acid
    • (R)-phenyllactate
    • 3-Phenyl-D-lactic acid
    • L-Phenyl Lactate
    • L-3-Phenyllactate
    • (2R)-2-Hydroxy-3-phenyl-propanoic acid
    • D-?(+)?-?Phenyllactic acid
    • l-2-hydroxy-3-phenyl-propionic acid
    • (R)-
    • A-Hydroxy-3-phenylpropionic acid
    • (2S)-2-Hydroxy-3-phenylpropionic acid
    • D-​(+)​-​Phenyllactic acid
    • D-3-Phenyllactic acid
    • D-\u200b(+)\u200b-\u200bPhenyllactic acid
    • C05607
    • (-)-2-Hydroxy-3-phenylpropanoic acid
    • 7326-19-4
    • AC-5644
    • (-)-2-Hydroxy-3-phenylpropanoate
    • AKOS016015834
    • CHEBI:32978
    • (-)-b-phenyllactic acid
    • (-)-2-Hydroxy-3-phenylpropionate
    • EN300-116770
    • AM20060716
    • D-(+)-3-Phenyllactic acid, 98%
    • (s)-b-phenyllactic
    • AKOS005146076
    • (S)-3-phenyl-Lactic acid
    • EINECS 230-803-3
    • (S)-3-phenyl-Lactate
    • FD1250
    • (-)-beta-phenyllactate
    • VOXXWSYKYCBWHO-MRVPVSSYSA-N
    • DS-14380
    • (s)-a-hydroxy-benzenepropanoate
    • (R)-3-(phenyl)lactate
    • (s)-alpha-hydroxy-benzenepropanoate
    • (-)-beta-phenyllactic acid
    • (2R)-hydroxy-3-phenylpropanoic acid
    • (R)-2-hydroxy-3-phenylpropanoicacid
    • Z1255364914
    • DTXSID70904708
    • NS00081021
    • 68L11J0XBS
    • (s)-beta-phenyllactic
    • (s)-alpha-hydroxy-benzenepropanoic acid
    • (+)-2-Hydroxy-3-phenylpropionic acid
    • (s)-a-hydroxy-benzenepropanoic acid
    • (rac)-2-hydroxy-3-phenylpropionic acid
    • HY-30219
    • P1981
    • 3-Phenyllactic acid, (R)-
    • (2S)-2-Hydroxy-3-phenylpropionate
    • (-)-b-phenyllactate
    • UNII-68L11J0XBS
    • s6326
    • (-)-2-Hydroxy-3-phenylpropionic acid
    • Q22574124
    • D/L-3-phenyllactic acid
    • SCHEMBL180366
    • CS-W020670
    • MFCD00078062
    • (-)-3-Phenyllactate
    • D-beta-Phenyllactic acid
    • Phenyllactic acid
    • L-3-Phenyllactic acid
    • DB-031276
    • MDL： MFCD00078062
    • Inchi： 1S/C9H10O3/c10-8(9(11)12)6-7-4-2-1-3-5-7/h1-5,8,10H,6H2,(H,11,12)/t8-/m1/s1
    • InChI Key： VOXXWSYKYCBWHO-MRVPVSSYSA-N
    • SMILES： O[C@@H](C(=O)O)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 166.06300
  • Monoisotopic Mass: 166.063
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.1
  • Topological Polar Surface Area: 57.5

Experimental Properties

  • Color/Form: solid
  • Density: 1.1708 (rough estimate)
  • Melting Point: 123.0 to 127.0 deg-C
  • Boiling Point: 331.6°C at 760 mmHg
  • Flash Point: 168.5 °C
  • Refractive Index: 1.5500 (estimate)
  • Water Partition Coefficient: Soluble in water.
  • PSA: 57.53000
  • LogP: 0.67460
  • Specific Rotation: 18.5 º (c=1, MeOH)
  • Optical Activity: [α]20/D +19°, c = 1 in ethanol
  • Solubility: Soluble in water

D-\u200b(+)\u200b-\u200bPhenyllactic acid Security Information

D-\u200b(+)\u200b-\u200bPhenyllactic acid Customs Data

  • HS CODE：2918199090
  • Customs Data：

    China Customs Code:

    2918199090

    Overview:

    HS: 2918199090. Other alcohol containing but not other oxy carboxylic acids(Including its anhydride\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918199090 other carboxylic acids with alcohol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

D-\u200b(+)\u200b-\u200bPhenyllactic acid Pricemore >>

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D-\u200b(+)\u200b-\u200bPhenyllactic acid Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:7326-19-4)D-3-苯基乳酸
Order Number:LE2469662;LE18294
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:39
Price ($):discuss personally
Email:18501500038@163.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:7326-19-4)D-\u200b(+)\u200b-\u200bPhenyllactic acid
Order Number:A1204911
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 03:40
Price ($):555.0
Email:sales@amadischem.com

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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:7326-19-4)D-3-苯基乳酸
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Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
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Amadis Chemical Company Limited
(CAS:7326-19-4)D-\u200b(+)\u200b-\u200bPhenyllactic acid
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Quantity:500g
Price ($):555.0
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